Cas no 1261445-18-4 (5-Chloro-2-fluoro-3'-(trifluoromethyl)biphenyl-4-carbonyl chloride)

• Product Name: 5-Chloro-2-fluoro-3'-(trifluoromethyl)biphenyl-4-carbonyl chloride
• CAS No: 1261445-18-4
• MF: C₁₄H₆Cl₂F₄O
• MW: 337.096456050873
• CID: 4992353
• Update Time: 2025-05-19

5-Chloro-2-fluoro-3'-(trifluoromethyl)biphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-3'-(trifluoromethyl)biphenyl-4-carbonyl chloride

• Inchi： 1S/C14H6Cl2F4O/c15-11-5-9(12(17)6-10(11)13(16)21)7-2-1-3-8(4-7)14(18,19)20/h1-6H
• InChI Key： YIKKFAYYXCSJTN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C=C(C(=C1)C1C=CC=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 388
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1

Additional information on 5-Chloro-2-fluoro-3'-(trifluoromethyl)biphenyl-4-carbonyl chloride

Professional Introduction to 5-Chloro-2-fluoro-3'-(trifluoromethyl)biphenyl-4-carbonyl chloride (CAS No. 1261445-18-4)

5-Chloro-2-fluoro-3'-(trifluoromethyl)biphenyl-4-carbonyl chloride, with the CAS number 1261445-18-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of biphenyl derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a chloro substituent at the 5-position, a fluoro group at the 2-position, and a trifluoromethyl group at the 3'-position, contribute to its distinct chemical properties and reactivity. These structural elements not only influence its interaction with biological targets but also enhance its suitability for various synthetic transformations.

The significance of biphenyl derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their ability to modulate biological pathways, making them valuable candidates for the development of new therapeutic agents. The introduction of halogen atoms, such as chlorine and fluorine, into the biphenyl core has been shown to enhance binding affinity and metabolic stability, which are critical factors in drug design. In particular, the trifluoromethyl group is known for its ability to improve pharmacokinetic properties by increasing lipophilicity and reducing susceptibility to metabolic degradation.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity and improved pharmacological profiles. The compound 5-Chloro-2-fluoro-3'-(trifluoromethyl)biphenyl-4-carbonyl chloride has emerged as a promising intermediate in the synthesis of various bioactive molecules. Its versatility as a building block allows for further functionalization, enabling the creation of complex structures with tailored properties. This has opened up new avenues for exploration in drug discovery and development.

The synthesis of 5-Chloro-2-fluoro-3'-(trifluoromethyl)biphenyl-4-carbonyl chloride involves multi-step organic transformations that highlight its synthetic utility. The presence of multiple reactive sites on the biphenyl core allows for selective functionalization, making it an attractive scaffold for medicinal chemists. For instance, the carbonyl chloride functionality at the 4-position can be readily converted into other pharmacologically relevant groups such as amides or esters. This reactivity is particularly useful in designing molecules that target specific enzymatic or receptor interactions.

The applications of this compound extend beyond pharmaceuticals. In agrochemical research, biphenyl derivatives have been explored for their potential as herbicides, fungicides, and insecticides. The structural motifs present in 5-Chloro-2-fluoro-3'-(trifluoromethyl)biphenyl-4-carbonyl chloride, including the halogen substituents and the trifluoromethyl group, are known to contribute to pesticidal activity by disrupting essential biological processes in pests. This makes it a valuable candidate for further investigation in crop protection strategies.

The latest advancements in computational chemistry and molecular modeling have further enhanced our understanding of how these compounds interact with biological targets. By leveraging these technologies, researchers can predict the binding affinity and mode of action of potential drug candidates with greater accuracy. This has led to more efficient screening processes and accelerated drug discovery pipelines. The compound 5-Chloro-2-fluoro-3'-(trifluoromethyl)biphenyl-4-carbonyl chloride serves as an excellent example of how structural modifications can be rationally designed to optimize biological activity.

In conclusion, 5-Chloro-2-fluoro-3'-(trifluoromethyl)biphenyl-4-carbonyl chloride (CAS No. 1261445-18-4) is a versatile and highly functionalized organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with tailored properties. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation therapeutics and crop protection agents.